Cas no 2228426-07-9 (3-amino-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid)

• Product Name: 3-amino-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid
• CAS No: 2228426-07-9
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 6352335
• PubChem ID: 165625981
• Update Time: 2025-05-20

3-amino-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid
• 2228426-07-9
• 3-amino-3-[3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl]propanoic acid
• EN300-1785791

• Inchi： 1S/C10H15N3O4/c1-3-17-10(16)9-6(5-13(2)12-9)7(11)4-8(14)15/h5,7H,3-4,11H2,1-2H3,(H,14,15)
• InChI Key： NWIRBVSNUREHJB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)C(CC(=O)O)N)=O

Computed Properties

• Exact Mass: 241.10625597g/mol
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 107Ų

Additional information on 3-amino-3-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid

3-amino-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic Acid: A Comprehensive Overview

The compound with CAS number 2228426-07-9, known as 3-amino-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino acids, specifically propanoic acid derivatives, and features a unique structure that combines an amino group, an ethoxycarbonyl group, and a pyrazole ring. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds, which are crucial for drug-receptor interactions. The ethoxycarbonyl group adds further functionality by introducing ester linkages, which can be hydrolyzed under specific conditions to release carboxylic acids. This property is particularly useful in drug delivery systems where controlled release is desired.

The amino group in the molecule plays a critical role in its biochemical activity. Amino acids are fundamental building blocks of proteins, and the presence of an additional amino group in this compound suggests its potential as a precursor for peptide synthesis or as a component in complex biomolecules. Moreover, the methyl group attached to the pyrazole ring adds steric bulk, which can influence the molecule's solubility, stability, and bioavailability.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that highlight the principles of organic chemistry. The synthesis typically begins with the formation of the pyrazole ring through condensation reactions involving carbonyl compounds and ammonia derivatives. Subsequent steps involve the introduction of the ethoxycarbonyl and amino groups through nucleophilic substitution or addition reactions. The optimization of reaction conditions, such as temperature, pH, and solvent choice, is essential to achieve high yields and purity.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound. For instance, microwave-assisted synthesis has been explored as an efficient alternative to traditional heating methods. This approach not only reduces reaction time but also minimizes energy consumption and waste generation. Additionally, catalytic systems using enzymes or transition metal catalysts have been employed to enhance selectivity and reduce side reactions.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-cancer drugs due to its ability to inhibit specific enzymes involved in tumor growth. In vitro studies have demonstrated its efficacy in reducing cell proliferation rates in various cancer cell lines without significant cytotoxicity to normal cells.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form self-assembled monolayers on surfaces makes it a candidate for use in nanotechnology applications such as sensors and drug delivery systems. Furthermore, its chelating properties due to the pyrazole ring make it useful in coordination chemistry for synthesizing metal complexes with potential catalytic activity.

The structural versatility of this compound also lends itself well to combinatorial chemistry approaches. By modifying substituents on the pyrazole ring or altering the length and functionality of the propanoic acid chain, researchers can generate libraries of related compounds for high-throughput screening purposes.

In conclusion, 3-amino-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid (CAS No: 2228426-07-9) is a multifaceted molecule with significant potential across diverse scientific disciplines. Its unique combination of functional groups provides ample opportunities for innovation in drug discovery, materials science, and chemical synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern science and technology.